Cas no 73778-95-7 (5-Amino-6-methoxy-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 5-Amino-6-methoxy-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 73778-95-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD08056127
• CID: 1005277
• PubChem ID: 6486622
• Update Time: 2025-04-20

5-Amino-6-methoxy-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-methoxy-1,3-dimethyl-1H-benzo[d]imidazol-2(3H)-one
• 5-amino-6-methoxy-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one(SALTDATA: 1HCl 1.3H2O)
• 5-Amino-6-methoxy-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one
• 5-amino-6-methoxy-1,3-dimethylbenzimidazol-2-one
• 73778-95-7
• AKOS000297947
• CHEMBL2335383
• BDBM50429682
• 5-amino-6-methoxy-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one
• (4-Benzyl-piperazin-1-yl)aceticaciddihydrochloride
• 5-amino-6-methoxy-1,3-dimethyl-1,3-benzodiazol-2-one

• MDL： MFCD08056127
• Inchi： 1S/C10H13N3O2/c1-12-7-4-6(11)9(15-3)5-8(7)13(2)10(12)14/h4-5H,11H2,1-3H3
• InChI Key： FUANRVOPAVWOIK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)N(C)C(N2C)=O)N

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles